Cas no 55362-76-0 (2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid
• CAS No: 55362-76-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD07388842
• CID: 943814
• PubChem ID: 16244022
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• tert-butoxycarbonylamino-(4-methoxy-phenyl)-acetic acid
• 2-(4-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• [(tert-butoxycarbonyl)amino](4-methoxyphenyl)acetic acid
• AGN-PC-00VA6H
• SureCN844432
• tert-butoxycarbonylamino-(4-methoxyphenyl)acetic acid
• 55362-76-0
• AB32879
• 2-((tert-Butoxycarbonyl)amino)-2-(4-methoxyphenyl)acetic acid
• JRUKDUAEXGBAKC-UHFFFAOYSA-N
• 2-{[(tert-butoxy)carbonyl]amino}-2-(4-methoxyphenyl)acetic acid
• SCHEMBL844432
• AS-69934
• 2-(tert-butoxycarbonylamino)-2-(4-methoxyphenyl)acetic acid
• AB32878
• (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-METHOXYPHENYL)ACETIC ACID
• Z1200998635
• 2-((tert-Butoxycarbonyl)amino)-2-(4-methoxyphenyl)aceticacid
• N12445
• AKOS013465569
• BOC-amino-(4-methoxyphenyl)acetic acid
• DTXSID40585609
• CS-0209896
• EN300-1071907
• (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-METHOXYPHENYL)ACETIC ACID
• 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid
• DS-022120

• MDL： MFCD07388842
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-5-7-10(19-4)8-6-9/h5-8,11H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： JRUKDUAEXGBAKC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12600
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 2.73650

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid (CAS No. 55362-76-0)

2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid (CAS No. 55362-76-0) is a specialized organic compound widely utilized in pharmaceutical synthesis and biochemical research. This compound, often abbreviated as Boc-4-methoxyphenylglycine, features a tert-butoxycarbonyl (Boc) protecting group and a 4-methoxyphenyl moiety, making it a versatile intermediate in peptide chemistry and drug development. Its molecular structure combines a carboxylic acid functionality with an amino-protected group, enabling precise control in multi-step synthetic pathways.

The growing demand for peptide-based therapeutics and small-molecule drugs has spotlighted compounds like 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid. Researchers frequently search for "Boc-protected amino acids applications" or "CAS 55362-76-0 solubility," reflecting its relevance in optimizing drug formulations. Its high purity and stability under mild conditions make it ideal for solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation studies.

In the context of green chemistry, 55362-76-0 aligns with trends toward sustainable synthesis. Questions like "How to reduce waste in Boc deprotection?" highlight industry efforts to minimize environmental impact. The compound’s low toxicity profile further supports its use in biocompatible material design, a hotspot in tissue engineering and targeted drug delivery systems.

Analytical techniques such as HPLC and NMR are critical for verifying the purity of 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid. Searches for "CAS 55362-76-0 NMR spectrum" underscore the need for rigorous quality control in GMP-compliant production. Its melting point (≈85–90°C) and solubility in polar solvents (e.g., DMSO, methanol) are frequently documented to guide laboratory protocols.

Beyond pharmaceuticals, this compound’s chiral center attracts interest in asymmetric catalysis, addressing queries like "Boc-amino acids in enantioselective reactions." Its role in constructing non-natural amino acid derivatives is pivotal for developing protease inhibitors and biologic stabilizers, topics trending in biotech patent filings.

Storage recommendations for 55362-76-0 emphasize anhydrous conditions and low temperatures to prevent Boc group cleavage. Such details are vital for labs exploring "long-term stability of protected amino acids." The compound’s compatibility with common coupling reagents (e.g., HBTU, DCC) further cements its utility in automated peptide synthesizers.

In summary, 2-{(tert-butoxy)carbonylamino}-2-(4-methoxyphenyl)acetic acid (CAS No. 55362-76-0) bridges academic research and industrial applications, driven by its structural versatility and alignment with sustainable chemistry goals. Its prominence in drug discovery pipelines ensures continued relevance in scientific literature and patent landscapes.